Cas no 1357945-70-0 (6-(trifluoromethyl)isoquinolin-3-amine)
1357945-70-0 structure
Product Name:6-(trifluoromethyl)isoquinolin-3-amine
CAS No:1357945-70-0
MF:C10H7F3N2
MW:212.171192407608
CID:1240071
PubChem ID:71742568
Update Time:2025-04-20
6-(trifluoromethyl)isoquinolin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 6-(trifluoromethyl)isoquinolin-3-amine
- 1357945-70-0
- XZLORAZQZHPSLH-UHFFFAOYSA-N
- DTXSID30857226
- SCHEMBL19877224
-
- Inchi: 1S/C10H7F3N2/c11-10(12,13)8-2-1-6-5-15-9(14)4-7(6)3-8/h1-5H,(H2,14,15)
- InChI Key: XZLORAZQZHPSLH-UHFFFAOYSA-N
- SMILES: FC(C1C=CC2C=NC(=CC=2C=1)N)(F)F
Computed Properties
- Exact Mass: 212.05613272g/mol
- Monoisotopic Mass: 212.05613272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 38.9Ų
6-(trifluoromethyl)isoquinolin-3-amine Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
1357945-70-0 (6-(trifluoromethyl)isoquinolin-3-amine) Related Products
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